![molecular formula C24H21NO3 B2990246 1'-(naphthalene-1-carbonyl)spiro[3H-chromene-2,4'-piperidine]-4-one CAS No. 877811-11-5](/img/structure/B2990246.png)
1'-(naphthalene-1-carbonyl)spiro[3H-chromene-2,4'-piperidine]-4-one
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Overview
Description
The compound is a spirocyclic compound, which is a polycyclic compound in which two rings share a single atom . Spirocyclic compounds are important in drug design processes due to their inherent three-dimensional nature and ability to project functionalities in all three dimensions . They have been used as the central skeletons of many alkaloids with potential pharmaceutical activity .
Synthesis Analysis
While specific synthesis methods for this compound are not available, spiroindole and spirooxindole scaffolds, which are similar, have been synthesized using various methods . For instance, Mori and Machida described the diastereoselective formation of tetralin-fused spirooxindole products using Lewis acid-catalyzed C(sp 3)–H bond functionalization .Molecular Structure Analysis
The molecular structure of this compound likely involves a spirocycle fused at the C2 or C3 of the oxindole moiety . These structures are known to have good affinity to 3D proteins, making them attractive synthetic targets in organic chemistry and drug discovery projects .Scientific Research Applications
- Anti-inflammatory Activity : The spirooxindole moiety in the structure suggests anti-inflammatory potential. Investigations into its mechanism of action and efficacy are ongoing .
- Spirochromenes as Photochromic Materials : Spirochromenes, including this compound, exhibit reversible color changes upon photoexcitation. Understanding their photochromic behavior is crucial for applications in optical devices, sensors, and data storage .
- Chiral Induction : The spiro center in the molecule can induce chirality in materials, making it relevant for asymmetric synthesis and chiral separation .
- On-Water Annulation Reactions : The compound’s synthesis via an “on-water” [4 + 2] annulation reaction demonstrates environmentally friendly chemistry. Water as the sole solvent improves efficiency and selectivity .
- Electrocatalytic Formation of Spirooxindoles : Recent work highlights the one-pot, three-component condensation of cyclic-1,3-diketones to form nano-sized spirooxindoles. These materials could find applications in catalysis and nanotechnology .
- Spirochromene Alkaloids : The compound’s spirochromene core resembles natural products found in alkaloids. Researchers explore its potential as a synthetic precursor for alkaloid analogs .
Medicinal Chemistry and Drug Development
Photophysics and Photochromism
Materials Science
Green Chemistry and Sustainable Synthesis
Electrocatalysis and Nanomaterials
Natural Product Synthesis
Future Directions
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. The compound belongs to the class of spiro-heterocyclic compounds, which have been known to exhibit bioactivity against various diseases . .
Mode of Action
It is known that spiro-heterocyclic compounds, such as this one, have inherent three-dimensional nature and ability to project functionalities in all three dimensions, making them potential biological targets . The compound might interact with its targets through a variety of mechanisms, potentially including binding to proteins or other cellular components, inhibiting enzymatic activity, or modulating signal transduction pathways.
Biochemical Pathways
Spiro-heterocyclic compounds have been reported to exhibit a broad spectrum of biological properties, including antimicrobial, antitumor, antidiabetic, anticonvulsant, potential antileukemic, local anesthetic, and antiviral activities . Therefore, it is likely that this compound affects multiple biochemical pathways.
Pharmacokinetics
Spirocyclic systems are known to have good affinity to 3D proteins, which could influence the compound’s absorption and distribution .
Result of Action
Given the broad spectrum of biological properties exhibited by spiro-heterocyclic compounds, it is likely that this compound has multiple effects at the molecular and cellular level .
properties
IUPAC Name |
1'-(naphthalene-1-carbonyl)spiro[3H-chromene-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO3/c26-21-16-24(28-22-11-4-3-9-20(21)22)12-14-25(15-13-24)23(27)19-10-5-7-17-6-1-2-8-18(17)19/h1-11H,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBZOVONWVFTQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(=O)C3=CC=CC=C3O2)C(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1'-(naphthalene-1-carbonyl)spiro[3H-chromene-2,4'-piperidine]-4-one |
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